Cas no 2470440-86-7 (5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione)

• Product Name: 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione
• CAS No: 2470440-86-7
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5327537
• Update Time: 2025-05-21

5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione
• Z4497410748
• 5-methyl-5-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione

• Inchi： 1S/C10H17N3O2/c1-10(8(14)12-9(15)13-10)6-7-2-4-11-5-3-7/h7,11H,2-6H2,1H3,(H2,12,13,14,15)
• InChI Key： HWFXLYZOEBAGDQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CC2CCNCC2)NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: -0.1
• Topological Polar Surface Area: 70.2

Additional information on 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione

Introduction to 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione (CAS No. 2470440-86-7)

5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2470440-86-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class, characterized by a six-membered ring containing two nitrogen atoms and a methyl group at the 5-position. The presence of a piperidinylmethyl side chain at the 5-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural features of 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione make it an attractive candidate for further exploration in medicinal chemistry. The imidazolidine core is known for its stability and ability to engage in hydrogen bonding interactions, which are crucial for the design of biologically active molecules. Additionally, the piperidine moiety enhances lipophilicity and metabolic stability, attributes that are often sought after in drug candidates.

In recent years, there has been a growing interest in developing novel heterocyclic compounds with potential therapeutic applications. 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione has been studied for its pharmacological properties, particularly in the context of enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising lead for the development of anti-inflammatory agents.

The synthesis of 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the piperidine side chain at the 5-position necessitates precise functional group transformations to achieve the desired regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to streamline the synthetic route and improve scalability.

One of the key challenges in working with 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione is its solubility profile. The compound exhibits limited solubility in aqueous media but demonstrates good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile. This property must be considered during formulation development and in vitro testing to ensure adequate solubility and bioavailability.

The pharmacokinetic properties of 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione have been evaluated through preclinical studies. These studies indicate that the compound exhibits moderate bioavailability following oral administration and has a reasonable half-life, suggesting potential for once or twice daily dosing in therapeutic settings. Further investigation into its metabolic pathways is necessary to identify any potential drug-drug interactions or metabolically labile sites that could affect its overall efficacy.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity of 5-Methyl-5-(piperidin-4-ylmethyl)imidazolidine-2,4-dione to various biological targets using molecular docking simulations. These simulations have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. This computational evidence supports further experimental validation of its therapeutic potential.

In conclusion, 5-Methyl-5-(piperidin-4-yli)methyl)imidazolidine -2,4-dione (CAS No. 2470440 -86 -7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.